2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
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2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 077034-1g |
4-Hydroxycinnoline |
875-66-1 | 95% | 1g |
￡26.00 | 2022-03-01 | |
| Fluorochem | 077034-5g |
4-Hydroxycinnoline |
875-66-1 | 95% | 5g |
￡106.00 | 2022-03-01 | |
| Chemenu | CM185978-5g |
4-Hydroxycinnoline |
875-66-1 | 95% | 5g |
$159 | 2021-08-05 | |
| Chemenu | CM185978-10g |
4-Hydroxycinnoline |
875-66-1 | 95% | 10g |
$281 | 2021-08-05 | |
| Chemenu | CM185978-25g |
4-Hydroxycinnoline |
875-66-1 | 95% | 25g |
$567 | 2021-08-05 | |
| Ambeed | A128766-250mg |
Cinnolin-4-ol |
875-66-1 | 95% | 250mg |
$23.0 | 2025-04-16 | |
| Ambeed | A128766-1g |
Cinnolin-4-ol |
875-66-1 | 95% | 1g |
$30.0 | 2025-04-16 | |
| Ambeed | A128766-5g |
Cinnolin-4-ol |
875-66-1 | 95% | 5g |
$73.0 | 2025-04-16 | |
| Ambeed | A128766-10g |
Cinnolin-4-ol |
875-66-1 | 95% | 10g |
$272.00 | 2021-07-07 | |
| Ambeed | A128766-25g |
Cinnolin-4-ol |
875-66-1 | 95% | 25g |
$352.0 | 2025-04-16 |
Cinnolin-4-ol, a compound with the chemical formula C9H7O2, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. Its CAS number, 875-66-1, uniquely identifies it in scientific literature and databases. This heterocyclic aromatic compound has garnered attention due to its structural similarity to various bioactive natural products and its potential applications in drug discovery.
The structural framework of Cinnolin-4-ol consists of a fused benzene and pyridine ring system, with an hydroxyl group (-OH) at the 4-position of the benzene ring. This specific arrangement imparts unique electronic and steric properties, making it a versatile scaffold for medicinal chemistry modifications. The presence of the hydroxyl group also allows for diverse functionalization strategies, including etherification, esterification, and oxidation reactions.
In recent years, Cinnolin-4-ol has been extensively studied for its pharmacological properties. Researchers have explored its potential as an intermediate in the synthesis of various therapeutic agents. One notable area of interest is its role in developing compounds with anti-inflammatory and antioxidant effects. Studies have demonstrated that derivatives of Cinnolin-4-ol can modulate key inflammatory pathways, such as NF-κB and MAPK, by inhibiting the activity of pro-inflammatory cytokines.
Moreover, Cinnolin-4-ol has shown promise in the context of anticancer research. Preliminary studies indicate that certain analogs of this compound can induce apoptosis in cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. The benzene-pyridine core structure is particularly intriguing because it can be further modified to enhance binding affinity to target enzymes and receptors involved in tumor growth and progression.
The synthesis of Cinnolin-4-ol and its derivatives has been optimized through various methodologies, including cyclization reactions and palladium-catalyzed cross-coupling techniques. These synthetic approaches have enabled the production of libraries of compounds for high-throughput screening (HTS) studies. Advanced computational methods, such as molecular docking and quantum mechanical calculations, have been employed to predict the binding modes of Cinnolin-4-ol derivatives with biological targets, facilitating the design of more potent and selective pharmacophores.
Recent advancements in biocatalysis have also contributed to the sustainable production of Cinnolin-4-ol. Enzymatic methods, such as oxidoreductase-mediated transformations, offer greener alternatives to traditional chemical synthesis. These biocatalytic processes not only improve yield but also reduce waste generation, aligning with the principles of green chemistry.
The pharmacokinetic profile of Cinnolin-4-ol is another critical aspect that has been investigated. In vivo studies have revealed that oral administration results in moderate bioavailability, with absorption occurring primarily in the small intestine. The compound exhibits a relatively long half-life, suggesting potential for once-daily dosing regimens. However, issues related to metabolic stability and excretion need further optimization to enhance therapeutic efficacy.
Future directions in Cinnolin-4-ol research include exploring its role in neurodegenerative diseases. Preliminary data suggest that certain derivatives may interact with amyloid-beta plaques associated with Alzheimer's disease by inhibiting their aggregation. Additionally, the compound's potential application in treating infectious diseases has not been overlooked, with studies indicating activity against Gram-positive bacteria and fungi.
The versatility of Cinnolin-4-ol as a pharmacophore underscores its importance in modern drug discovery. By leveraging its unique structural features and exploring novel synthetic pathways, scientists continue to uncover new therapeutic possibilities. As research progresses, it is anticipated that Cinnolin-4-ol will play an increasingly significant role in developing next-generation pharmaceuticals that address unmet medical needs.
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